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Compound of Interest

Compound Name: Disperse orange 80

CAS No.: 70210-10-5

Cat. No.: B15138760

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 80 is a member of the azo dye family, characterized by its vibrant orange

hue and fluorescent properties. While traditionally used in the textile industry, its solvatochromic

nature—the shifting of its spectral properties in response to the polarity of its environment—

makes it a potentially valuable tool for fluorescence microscopy in biological research.[1] This

characteristic suggests its utility in visualizing cellular structures with varying polarity, such as

lipid droplets, which are highly nonpolar organelles critical in metabolic regulation and disease.

[2][3]

These application notes provide an overview of the potential uses of Disperse Orange 80 in

fluorescence microscopy, with a focus on live-cell imaging. Due to the limited availability of

specific photophysical data for Disperse Orange 80, information from structurally similar

Disperse Orange dyes is included as a reference and starting point for experimental design. It

is crucial to note that experimental validation and optimization are essential for specific

applications.
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Principle of Solvatochromic Dyes in Cellular
Imaging
Solvatochromic dyes, like many azo dyes, exhibit changes in their absorption and fluorescence

spectra depending on the polarity of the surrounding solvent or environment.[1] In the aqueous

environment of the cytoplasm, the fluorescence of a dye like Disperse Orange 80 may be low

or shifted to a shorter wavelength. However, when the dye partitions into a nonpolar

environment, such as the core of a lipid droplet, its fluorescence properties can change

dramatically, often resulting in an increase in fluorescence intensity and a shift to a longer

wavelength (a bathochromic shift). This "turn-on" fluorescence mechanism provides a high

signal-to-noise ratio for imaging specific organelles.
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Conceptual Workflow for Solvatochromic Dye Imaging
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Detection by Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow of a solvatochromic dye for lipid droplet imaging.

Photophysical Properties
Specific quantitative photophysical data for Disperse Orange 80 is not readily available in the

scientific literature. The following table summarizes known properties of Disperse Orange 80
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and includes data from other Disperse Orange dyes to provide an estimated operational range.

Property
Disperse
Orange 80

Disperse
Orange 1 (for
reference)

Disperse
Orange 3 (for
reference)

Disperse
Orange 11 (for
reference)

Molecular

Formula
C₂₀H₂₀N₆O₃[4] C₁₆H₁₂N₂O C₁₂H₁₀N₄O₂ C₁₅H₁₁NO₂[5]

Molecular Weight 392.41 g/mol [4] 248.27 g/mol 242.22 g/mol 237.25 g/mol [5]

CAS Number 59948-51-5[4] 2581-69-3 730-40-5 82-28-0[5]

Predicted

Absorbance Max

(λmax)

Not Available ~439 nm[6] ~415 nm[7] Not Available

Reported

Emission Max

(λem)

Not Available Not Available

~532 nm (when

excited at 440

nm)[8]

~653 nm (in

DMSO)[9]

Quantum Yield

(Φf)
Not Available Not Available Not Available Not Available

Photostability

Not explicitly

determined, but

azo dyes can be

susceptible to

photobleaching.

[10]

Not explicitly

determined.

Not explicitly

determined.

Reversible

photodegradatio

n observed in

PMMA matrix.

[11]

Disclaimer: The data for Disperse Orange 1, 3, and 11 are provided as a guide. The actual

spectral properties of Disperse Orange 80 may vary and should be determined experimentally.

Experimental Protocols
The following are generalized protocols for live-cell staining and fluorescence microscopy.

These should be optimized for the specific cell type and experimental conditions.

Protocol 1: Live-Cell Staining with Disperse Orange 80
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This protocol is designed for staining lipid droplets in live cultured cells.

Materials:

Disperse Orange 80

Dimethyl sulfoxide (DMSO), spectroscopy grade

Phosphate-buffered saline (PBS), pH 7.4

Complete cell culture medium

Live-cell imaging dish or chambered coverglass

Cultured cells (e.g., HeLa, 3T3-L1 adipocytes)

Procedure:

Preparation of Stock Solution:

Prepare a 1 mM stock solution of Disperse Orange 80 in DMSO.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light.

Cell Preparation:

Seed cells onto a live-cell imaging dish or chambered coverglass.

Culture cells to the desired confluency (typically 50-70%).

Staining:

Prepare a working solution of Disperse Orange 80 by diluting the stock solution in pre-

warmed complete cell culture medium to a final concentration of 1-10 µM. The optimal

concentration should be determined empirically.

Remove the culture medium from the cells and wash once with pre-warmed PBS.
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Add the staining solution to the cells.

Incubate the cells at 37°C in a 5% CO₂ incubator for 15-30 minutes. Incubation time may

need optimization.

Washing:

Remove the staining solution and wash the cells two to three times with pre-warmed PBS

or complete culture medium to remove excess dye and reduce background fluorescence.

Imaging:

Add fresh, pre-warmed complete culture medium or imaging buffer to the cells.

Proceed with imaging on a fluorescence microscope equipped with appropriate filters.

Based on data from similar dyes, excitation in the blue-green range (e.g., 450-490 nm)

and emission detection in the orange-red range (e.g., 580-650 nm) is a reasonable

starting point.
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Live-Cell Staining Protocol Workflow

Preparation

Staining

Imaging
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Dilute Stock to 1-10 µM
in Culture Medium
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Incubate Cells with
Dye Solution (15-30 min)

Wash Cells with
PBS or Medium

Image with Fluorescence
Microscope

Click to download full resolution via product page

Caption: A generalized workflow for live-cell staining.

Protocol 2: Fixed-Cell Staining with Disperse Orange 80
For experiments where live-cell imaging is not required, a fixation step can be included. Note

that fixation and permeabilization can potentially alter lipid droplet morphology.[3]
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Materials:

All materials from Protocol 1

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS (optional, for permeabilization)

Procedure:

Cell Preparation:

Culture cells on coverslips to the desired confluency.

Fixation:

Remove the culture medium and wash cells once with PBS.

Add 4% PFA in PBS and incubate for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization (Optional):

If co-staining with antibodies for intracellular targets, permeabilize the cells with 0.1%

Triton X-100 in PBS for 5-10 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Prepare a working solution of Disperse Orange 80 in PBS (1-10 µM).

Add the staining solution to the fixed cells and incubate for 20-30 minutes at room

temperature, protected from light.

Washing:

Remove the staining solution and wash the cells three times with PBS.
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Mounting and Imaging:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Image using a fluorescence microscope.

Potential Applications in Drug Development and
Research

High-Content Screening: The potential for Disperse Orange 80 to specifically label lipid

droplets could be leveraged in high-content screening assays to identify compounds that

modulate lipid storage and metabolism.

Studying Metabolic Diseases: As lipid droplets are central to diseases such as obesity,

diabetes, and fatty liver disease, Disperse Orange 80 could be a tool for visualizing and

quantifying lipid accumulation in cellular models of these conditions.[3]

Cancer Research: Altered lipid metabolism is a hallmark of many cancers. This dye could be

used to study the role of lipid droplets in cancer cell proliferation and survival.

Toxicology: Monitoring changes in lipid droplet morphology and number can be an indicator

of cellular stress and toxicity.[12]

Safety and Handling
Disperse Orange 80 is a chemical compound and should be handled with appropriate safety

precautions. Wear personal protective equipment (gloves, lab coat, and eye protection).

Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and

disposal. Some azo dyes have been reported to have potential cytotoxic or genotoxic effects,

so direct contact should be avoided.[12]

Conclusion
Disperse Orange 80 presents an intriguing possibility as a fluorescent probe for imaging lipid-

rich structures in cells due to its likely solvatochromic properties. While specific photophysical

data and optimized protocols are yet to be established, the information provided here, based

on related compounds, offers a solid foundation for researchers to begin exploring its
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applications in fluorescence microscopy. Careful experimental design and validation will be key

to unlocking the full potential of this dye in cellular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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